Cas no 46911-54-0 (N-[2-(4-morpholinyl)ethyl]-1h-benzimidazol-2-amine)

• Product name: N-[2-(4-morpholinyl)ethyl]-1h-benzimidazol-2-amine
• CAS No: 46911-54-0
• MF: C₁₃H₁₈N₄O
• MW: 246.308222293854
• CID: 1517814
• PubChem ID: 1938673

N-[2-(4-morpholinyl)ethyl]-1h-benzimidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-morpholinyl)ethyl]-1h-benzimidazol-2-amine
• CBKinase1_012386
• SMR000082169
• MLS000100207
• CHEMBL1565405
• HMS2290H12
• HMS1619N06
• SR-01000298662
• SDCCGMLS-0027680.P002
• SCHEMBL8567802
• 46911-54-0
• BRD-K01335247-001-01-5
• CCG-122250
• CBKinase1_024786
• N-(2-morpholin-4-ylethyl)-1H-benzimidazol-2-amine
• SR-01000298662-1
• N-[2-(morpholin-4-yl)ethyl]-1H-benzimidazol-2-amine
• STK210323
• AKOS000283140

• Inchi： InChI=1S/C13H18N4O/c1-2-4-12-11(3-1)15-13(16-12)14-5-6-17-7-9-18-10-8-17/h1-4H,5-10H2,(H2,14,15,16)
• InChI Key： XJUIYNGXCRSPFR-UHFFFAOYSA-N
• SMILES： C1COCCN1CCNC2=NC3=CC=CC=C3N2

Computed Properties

• Exact Mass: 246.14806121g/mol
• Monoisotopic Mass: 246.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.258
• Boiling Point: 446.9°C at 760 mmHg
• Flash Point: 224.1°C
• Refractive Index: 1.663